Cas no 1805351-24-9 (3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1805351-24-9
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4862281
• Update Time: 2025-06-10

3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-4-3(5(9)10)2(7(11,12)13)1-15-6(4)14/h1,5H
• InChI Key： ONZGVLNJNQBHRW-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

Research Briefing on 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS: 1805351-24-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS: 1805351-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This polyhalogenated pyridine derivative exhibits remarkable reactivity, making it a valuable intermediate for the synthesis of complex molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its role as a key building block in the construction of bioactive compounds, leveraging its multiple reactive sites for selective functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. Researchers utilized the bromo and iodo substituents for sequential cross-coupling reactions, enabling the rapid assembly of a diverse library of pyridine-based compounds. The difluoromethyl and trifluoromethyl groups were found to enhance metabolic stability and modulate lipophilicity, critical factors in optimizing drug-like properties. The study reported several lead compounds with nanomolar potency against specific cancer targets, highlighting the strategic importance of this scaffold in medicinal chemistry.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed the use of 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine as a precursor for novel fungicides. The presence of multiple halogen atoms allows for selective displacement reactions, enabling the introduction of various heterocyclic moieties that confer potent antifungal activity. Field trials conducted in 2024 showed that derivatives of this compound exhibited superior efficacy against resistant strains of fungal pathogens compared to existing commercial products, with reduced environmental persistence.

From a synthetic chemistry perspective, advancements in late-stage functionalization techniques have significantly expanded the utility of this compound. A 2024 Nature Chemistry publication described a photoredox-catalyzed C-H activation protocol that selectively modifies the pyridine ring at the 4-position while preserving the other functional groups. This methodology enables the efficient synthesis of previously inaccessible derivatives, opening new avenues for structure-activity relationship studies.

The safety profile and handling considerations of 3-Bromo-4-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine have also been investigated in recent industrial hygiene studies. While the compound demonstrates good thermal stability, appropriate precautions are recommended when handling due to potential lachrymatory effects and reactivity with nucleophiles. Current Good Manufacturing Practice (cGMP) routes for its production have been developed, with recent process chemistry optimizations achieving >85% yield on kilogram scale.

Looking forward, the unique combination of halogen atoms and fluorinated groups in this pyridine derivative positions it as a versatile scaffold for both pharmaceutical and materials science applications. Ongoing research is exploring its use in the development of PET radiotracers (via isotopic exchange of the iodine moiety) and as a building block for liquid crystal materials. The compound's commercial availability and well-characterized reactivity make it particularly attractive for high-throughput screening approaches in drug discovery programs.